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Compound of Interest

Compound Name:
2-Methoxy-3-methylphenylboronic

acid

Cat. No.: B1323003 Get Quote

Essential Safety and Handling Guide for 2-
Methoxy-3-methylphenylboronic acid
For Researchers, Scientists, and Drug Development Professionals

This guide provides immediate, essential safety and logistical information for handling 2-
Methoxy-3-methylphenylboronic acid (CAS No. 909187-39-9). Adherence to these

procedures is critical for ensuring a safe laboratory environment and minimizing risk. This

document outlines personal protective equipment (PPE) requirements, step-by-step operational

and disposal plans, and emergency first aid measures.

Hazard Identification and Classification
2-Methoxy-3-methylphenylboronic acid is classified as a hazardous substance. The primary

hazards associated with this compound are acute toxicity and irritation.
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Hazard Class Category Hazard Statement

Acute Toxicity, Oral Category 4 H302: Harmful if swallowed

Acute Toxicity, Dermal Category 4
H312: Harmful in contact with

skin

Acute Toxicity, Inhalation Category 4 H332: Harmful if inhaled

Skin Irritation Category 2 H315: Causes skin irritation

Eye Irritation Category 2A
H319: Causes serious eye

irritation

Specific Target Organ Toxicity -

Single Exposure
Category 3

H335: May cause respiratory

irritation

Signal Word: Warning

Pictogram: GHS07 (Exclamation Mark)

Personal Protective Equipment (PPE)
To ensure safety and minimize exposure when handling 2-Methoxy-3-methylphenylboronic
acid, the following personal protective equipment is mandatory.[1][2][3][4][5][6][7]
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Protection Type Recommended Equipment Purpose

Eye and Face Protection
Chemical safety goggles or a

face shield.[3][4][6]

Protects against splashes,

dust, and vapors that can

cause serious eye irritation.[1]

Hand Protection
Disposable nitrile or butyl

rubber gloves.[3][4][6]

Prevents skin contact and

irritation. Gloves should be

inspected before use and

removed immediately if

contaminated.[1][2]

Body Protection
A lab coat and closed-toe

shoes.[5]

Protects against incidental skin

exposure to chemicals. For

larger quantities, a chemical-

resistant apron is

recommended.[2]

Respiratory Protection

Use in a well-ventilated area,

preferably a chemical fume

hood.[2] A NIOSH/MSHA-

approved respirator is

necessary if dust is generated

or if irritation is experienced.[1]

[4]

Prevents inhalation of dust or

vapors that may cause

respiratory tract irritation.[1]

Operational Plan: Step-by-Step Handling Procedure
A strict operational protocol is essential for the safe handling of 2-Methoxy-3-
methylphenylboronic acid.

Preparation
Ensure that an eyewash station and safety shower are readily accessible.[2]

Work in a well-ventilated area, such as a chemical fume hood, to minimize inhalation

exposure.[2]

Gather all necessary materials and equipment before handling the chemical.
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The work area should be clean and free of clutter.[1]

Handling
Wear the appropriate PPE as detailed in the table above.[4]

Avoid the formation of dust and aerosols.[8]

Use appropriate tools, such as a spatula, for transferring the solid chemical.[1]

Keep the container tightly closed when not in use.[1][9]

Wash hands thoroughly with soap and water after handling, even if gloves were worn.[1]

Post-Handling
Clean the work area to remove any residual chemical.[1]

Remove and properly dispose of contaminated PPE.

Store the chemical in a cool, dry, and well-ventilated area away from incompatible materials

such as strong oxidizing agents.[9][10]
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Operational Workflow for Handling 2-Methoxy-3-methylphenylboronic acid

Preparation

Handling
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Verify Eyewash/Shower Accessibility

Work in Fume Hood

Gather Materials

Don Appropriate PPE

Weigh/Transfer Chemical

Keep Container Closed

Wash Hands After Handling

Clean Work Area

Dispose of Contaminated PPE

Store Chemical Properly

Click to download full resolution via product page

Caption: Workflow for handling 2-Methoxy-3-methylphenylboronic acid.
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Emergency and First Aid Procedures
In case of exposure, follow these first aid measures immediately.

Exposure Route First Aid Measures

Eye Contact

Immediately flush eyes with plenty of water for

at least 15 minutes, occasionally lifting the

upper and lower eyelids. Remove contact

lenses if present and easy to do. Continue

rinsing. Seek medical attention if irritation

persists.[3][4][11]

Skin Contact

Immediately wash the affected area with soap

and plenty of water for at least 15 minutes.

Remove contaminated clothing and shoes. Seek

medical attention if irritation persists.[3][4][11]

Inhalation

Move the individual to fresh air. If breathing is

difficult, provide oxygen. If not breathing, give

artificial respiration. Seek medical attention.[4]

[11][12]

Ingestion

Do NOT induce vomiting. Rinse the mouth with

water. Never give anything by mouth to an

unconscious person. Seek immediate medical

attention.[4][13]

Disposal Plan
Proper disposal of 2-Methoxy-3-methylphenylboronic acid and any contaminated materials

is critical to prevent environmental contamination and ensure regulatory compliance.

Waste Collection
Chemical Waste: Collect all waste of 2-Methoxy-3-methylphenylboronic acid in a

designated, properly labeled, and sealed container. Do not mix with other waste streams.
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Contaminated Materials: Any materials that have come into contact with the chemical, such

as gloves, paper towels, and weighing papers, should be considered hazardous waste and

collected in a separate, clearly labeled container.[2]

Storage
Store waste containers in a designated, well-ventilated, and secure area.

Ensure containers are kept closed to prevent the release of dust or vapors.

Disposal
All chemical waste must be disposed of through a licensed professional waste disposal

service.[14]

Follow all local, state, and federal regulations for the disposal of hazardous chemical waste.

[7][9]

Do not dispose of this chemical down the drain or in the regular trash.[15]
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Disposal Plan for 2-Methoxy-3-methylphenylboronic acid

Waste Collection

Temporary Storage

Final Disposal

Segregate Chemical Waste
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Arrange for Professional Disposal

Comply with All Regulations
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering
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and industry.
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